Monocyclic monoterpenoids
Monocyclic monoterpene derivatives are a class of organic compounds characterized by their single-ring structure and the presence of ten carbon atoms, derived from the condensation of two isoprene units. These natural products are widely found in various plants, often contributing to unique fragrance profiles or serving as precursors for other bioactive substances.
Monocyclic monoterpenoids exhibit a diverse range of biological activities. For instance, some have demonstrated potent antimicrobial properties against both Gram-positive and Gram-negative bacteria, while others show anti-inflammatory effects through modulation of cytokine release and inhibiting inflammatory pathways. Certain derivatives also possess antioxidant capacities, scavenging free radicals to prevent oxidative stress.
These compounds are frequently used in the cosmetic industry for their aromatic qualities and skin-care benefits. Additionally, they find applications in the pharmaceutical sector due to their potential therapeutic values, supporting further research into their specific mechanisms of action and broadening their use in drug development.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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4-tert-butylcycloheptane-1-sulfonyl chloride | 1482047-70-0 | C11H21ClO2S |
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2-Cyano-2-cycloheptylideneacetamide | 40106-03-4 | C10H14N2O |
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(4,4-Dimethylcycloheptyl)methanamine | 1468754-94-0 | C10H21N |
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2-tert-butyl-1-methylcyclohexan-1-ol | 72183-73-4 | C11H22O |
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2-(3-Methylcyclopentyl)butanoic acid | 2137602-09-4 | C10H18O2 |
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2,2-dimethyl-6-propanoylcyclohexan-1-one | 60156-99-2 | C11H18O2 |
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Chrysanthemyl alcohol, mixture of cis and trans | 5617-92-5 | C10H18O |
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3-cycloheptylbutanoic acid | 1367936-69-3 | C11H20O2 |
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3,5-Di-tert-butylcyclohexane-1,2-dione | 329328-77-0 | C14H24O2 |
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1-methyl-2-(prop-1-en-2-yl)cyclohexan-1-ol | 381224-14-2 | C10H18O |
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